N-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide

• Molecular Formula: C18H15Cl2N3OS
• Molecular Weight: 392.3g/mol
• IUPAC Name: N-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C18H15Cl2N3OS/c19-14-8-7-13(15(20)11-14)10-17-22-23-18(25-17)21-16(24)9-6-12-4-2-1-3-5-12/h1-5,7-8,11H,6,9-10H2,(H,21,23,24)
• InChI Key: YXZLUMCNEUYEPY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC(=O)NC2=NN=C(S2)CC3=C(C=C(C=C3)Cl)Cl

Description

N-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide is a compound that belongs to the class of 1,3,4-thiadiazole derivatives

Preparation Methods

The synthesis of N-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide typically involves the reaction of 2-amino-5-(2,4-dichlorobenzyl)-1,3,4-thiadiazole with 3-phenylpropionyl chloride under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified by recrystallization or column chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

N-[5-[(2,4-dichlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions where the chlorine atoms can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Scientific Research Applications

N-[5-(2,4-Dichloro-benzyl)-[1,3,4]thiadiazol-2-yl]-3